7-chloro-4a,5,6,7,8,8a-hexahydro-1H-quinazoline-2,4-dione

• Molecular Formula: C8H11ClN2O2
• Molecular Weight: 202.64 g/mol
• IUPAC Name: 7-chloro-4a,5,6,7,8,8a-hexahydro-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C8H11ClN2O2/c9-4-1-2-5-6(3-4)10-8(13)11-7(5)12/h4-6H,1-3H2,(H2,10,11,12,13)
• InChI Key: WCYQQQOTYLCYHG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(CC1Cl)NC(=O)NC2=O

Description

7-chloro-4a,5,6,7,8,8a-hexahydro-1H-quinazoline-2,4-dione is a chemical compound with a unique structure that includes a quinazoline core

Preparation Methods

The synthesis of 7-chloro-4a,5,6,7,8,8a-hexahydro-1H-quinazoline-2,4-dione typically involves multiple steps. One common synthetic route includes the cyclization of appropriate precursors under specific conditions. Industrial production methods may involve optimized reaction conditions to ensure high yield and purity. detailed synthetic routes and industrial methods are often proprietary and not publicly disclosed.

Chemical Reactions Analysis

7-chloro-4a,5,6,7,8,8a-hexahydro-1H-quinazoline-2,4-dione can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride.

Substitution: Halogen substitution reactions can occur with nucleophiles under appropriate conditions.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It may be studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research may focus on its potential as a pharmaceutical intermediate or active ingredient.

Industry: It can be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 7-chloro-4a,5,6,7,8,8a-hexahydro-1H-quinazoline-2,4-dione involves its interaction with specific molecular targets. These targets may include enzymes or receptors, leading to modulation of biological pathways. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar compounds to 7-chloro-4a,5,6,7,8,8a-hexahydro-1H-quinazoline-2,4-dione include other quinazoline derivatives. These compounds may share structural similarities but differ in their functional groups, leading to variations in their chemical and biological properties. The uniqueness of this compound lies in its specific substitution pattern and the resulting effects on its reactivity and applications.